Cas no 2227206-43-9 (1-(2-Fluorocyclobutyl)methanamine hydrochloride)

1-(2-Fluorocyclobutyl)methanamine hydrochloride structure
2227206-43-9 structure
Product Name:1-(2-Fluorocyclobutyl)methanamine hydrochloride
CAS No:2227206-43-9
MF:C5H11ClFN
MW:139.598943948746
MDL:MFCD31617923
CID:4641051
PubChem ID:134691795
Update Time:2024-11-04

1-(2-Fluorocyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorocyclobutyl)methanamine hydrochloride
    • (2-Fluorocyclobutyl)methanamine hydrochloride
    • 1-(2-FLUOROCYCLOBUTYL)METHANAMINE HCL
    • AMY35801
    • SY261587
    • MFCD31617923
    • SCHEMBL21597179
    • 1-(2-fluorocyclobutyl)methanaminehydrochloride
    • SB40987
    • AS-79074
    • (2-fluorocyclobutyl)methanamine;hydrochloride
    • P18462
    • CS-0045560
    • 2227206-43-9
    • 1-(2-Fluorocyclobutyl)methanamine hydrochloride
    • MDL: MFCD31617923
    • Inchi: 1S/C5H10FN.ClH/c6-5-2-1-4(5)3-7;/h4-5H,1-3,7H2;1H
    • InChI Key: MPCNDVGCBUHRBH-UHFFFAOYSA-N
    • SMILES: Cl.FC1CCC1CN

Computed Properties

  • Exact Mass: g/mol
  • Monoisotopic Mass: g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 65.099
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: g/mol
  • Topological Polar Surface Area: 26

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